Cas no 583039-77-4 (Phenol, 4-(3-amino-5-bromo-1H-pyrazolo[3,4-b]pyridin-6-yl)-)

• Product Name: Phenol, 4-(3-amino-5-bromo-1H-pyrazolo[3,4-b]pyridin-6-yl)-
• CAS No: 583039-77-4
• MF: C₁₂H₉BrN₄O
• MW: 305.130060911179
• CID: 1609566
• PubChem ID: 136487502
• Update Time: 2025-04-21

Phenol, 4-(3-amino-5-bromo-1H-pyrazolo[3,4-b]pyridin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-amino-5-bromo-1H-pyrazolo[3,4-b]pyridin-6-yl)-
• SCHEMBL7256564
• 4-(3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyridin-6-yl)phenol
• 583039-77-4

• Inchi： 1S/C12H9BrN4O/c13-9-5-8-11(14)16-17-12(8)15-10(9)6-1-3-7(18)4-2-6/h1-5,18H,(H3,14,15,16,17)
• InChI Key： UWFDKOQUFGPKST-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(N)NN=C2N=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 303.99607
• Monoisotopic Mass: 303.99597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 87.82